Cas no 1803815-62-4 (2-Fluoro-4-nitro-1,3-benzenediamine)

• Product Name: 2-Fluoro-4-nitro-1,3-benzenediamine
• CAS No: 1803815-62-4
• MF: C₆H₆FN₃O₂
• MW: 171.129144191742
• MDL: MFCD22571079
• CID: 4740613
• PubChem ID: 118841523
• Update Time: 2025-07-02

2-Fluoro-4-nitro-1,3-benzenediamine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-nitro-1,3-benzenediamine

• MDL： MFCD22571079
• Inchi： 1S/C6H6FN3O2/c7-5-3(8)1-2-4(6(5)9)10(11)12/h1-2H,8-9H2
• InChI Key： FBWOLLVZEDVTLH-UHFFFAOYSA-N
• SMILES： NC1C=CC([N+](=O)[O-])=C(N)C=1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Fluoro-4-nitro-1,3-benzenediamine

Comprehensive Overview of 2-Fluoro-4-nitro-1,3-benzenediamine (CAS No. 1803815-62-4): Properties, Applications, and Industry Insights

2-Fluoro-4-nitro-1,3-benzenediamine, identified by its CAS number 1803815-62-4, is a specialized aromatic compound featuring a unique combination of fluoro and nitro functional groups. This structurally distinct molecule has garnered significant attention in pharmaceutical and material science research due to its potential as a versatile intermediate. The presence of both electron-withdrawing (nitro) and electron-donating (amino) groups creates intriguing electronic properties, making it valuable for designing advanced materials and bioactive molecules.

Recent studies highlight the compound's role in developing fluorescence probes and photoactive materials, aligning with growing interest in optical sensors for environmental monitoring. Researchers are particularly exploring its synthetic pathways to optimize yield and purity – a frequent search query among chemists in academic forums. The nitro group reduction potential also positions it as a candidate for catalysis studies, addressing the industry's demand for sustainable chemical processes.

From a commercial perspective, 2-Fluoro-4-nitro-1,3-benzenediamine suppliers emphasize its high-purity grades (>98%) for research applications. Analytical data from HPLC and NMR characterization – commonly requested by procurement specialists – confirm its structural integrity. The compound's stability under ambient storage conditions (recommended at 2-8°C) makes it practical for laboratory use, while its solubility profile (soluble in DMSO, methanol) facilitates diverse reaction setups.

Innovative applications include its incorporation into polymeric dyes and coordination complexes, responding to the materials science community's focus on functional colorants. Patent analyses reveal its utility in creating electrochromic devices, connecting to trending searches about smart window technologies. The fluorine atom contributes to enhanced thermal stability – a property frequently discussed in high-performance material forums.

Quality control protocols for CAS 1803815-62-4 typically involve GC-MS verification and elemental analysis, addressing industry concerns about batch-to-batch consistency. Safety assessments confirm it requires standard laboratory precautions, with MSDS documentation emphasizing proper ventilation – a key consideration for EHS professionals searching for handling guidelines of nitro-aromatics.

The synthesis of 2-Fluoro-4-nitro-1,3-benzenediamine often involves selective nitration strategies, with recent literature proposing microwave-assisted methods to improve efficiency – a technique gaining traction in green chemistry discussions. Its crystallographic data (available in CSD databases) provides valuable insights for computational chemists modeling molecular interactions, a hot topic in drug discovery circles.

Market intelligence indicates steady demand growth (CAGR ~6.2%) for such fine chemicals, particularly from Asia-Pacific research hubs. Suppliers are increasingly offering custom synthesis services for derivatives, responding to pharmaceutical companies' need for tailored building blocks. The compound's chromatographic behavior (retention factors in various solvent systems) is another frequently researched aspect for analytical method development.

Emerging applications in organic electronics leverage the compound's charge transport characteristics, coinciding with industry focus on flexible displays. Technical discussions often center on its spectral properties (UV-Vis λ_max ~380 nm) and stereoelectronic effects – topics generating substantial engagement in physical organic chemistry communities. Recent conference presentations have highlighted its potential in designing metal-organic frameworks (MOFs) for gas storage applications.

For researchers inquiring about scaling up production, process chemistry studies suggest optimized catalytic hydrogenation conditions can achieve gram-scale quantities. The compound's regioselective reactivity makes it particularly valuable for constructing heterocyclic systems – a subject with over 2,000 monthly academic searches. Environmental fate studies (addressing biodegradation pathways) are also emerging as an important research direction.

In summary, 2-Fluoro-4-nitro-1,3-benzenediamine (1803815-62-4) represents a multifaceted compound bridging medicinal chemistry, advanced materials, and process optimization research. Its evolving applications continue to generate scientific discourse, with particular emphasis on structure-property relationships and sustainable synthesis methods – key phrases dominating current literature searches in this domain.